Cas no 692737-14-7 (4-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol)

4-{1,4-Dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol is a specialized organic compound featuring a spirocyclic ketal and trifluoromethyl alcohol moiety. Its unique structure combines a rigid 1,4-dioxa-8-azaspiro[4.5]decane scaffold with a flexible trifluorobutanol side chain, offering distinct reactivity and stability. The presence of the spirocyclic system enhances steric control, while the trifluoromethyl group contributes to lipophilicity and metabolic resistance. This compound is valuable in medicinal chemistry and agrochemical research, where its hybrid architecture can serve as a versatile intermediate or pharmacophore. The alcohol functionality allows for further derivatization, making it a useful building block for synthesizing complex molecules with tailored properties.
4-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol structure
692737-14-7 structure
Product Name:4-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol
CAS No:692737-14-7
MF:C11H18F3NO3
MW:269.260734081268
CID:5746861
PubChem ID:3733560
Update Time:2025-10-25

4-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

    • CHEMBL1585762
    • 692737-14-7
    • MLS000764025
    • 4-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-1,1,1-trifluorobutan-2-ol
    • 4-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol
    • HMS2711D20
    • 8R-1072
    • AKOS005102504
    • SMR000336165
    • 4-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-1,1,1-trifluoro-2-butanol
    • 4-(1,4-DIOXA-8-AZA-SPIRO[4.5]DEC-8-YL)-1,1,1-TRIFLUORO-BUTAN-2-OL
    • 1,4-Dioxa-8-azaspiro[4.5]decane-8-propanol, α-(trifluoromethyl)-
    • 1,1,1-Trifluoro-4-(1,4-dioxa-8-azaspiro[4.5]Decan-8-yl)butan-2-ol
    • Inchi: 1S/C11H18F3NO3/c12-11(13,14)9(16)1-4-15-5-2-10(3-6-15)17-7-8-18-10/h9,16H,1-8H2
    • InChI Key: XYIKXAYOMCBCMV-UHFFFAOYSA-N
    • SMILES: FC(C(CCN1CCC2(CC1)OCCO2)O)(F)F

Computed Properties

  • Exact Mass: 269.12387792g/mol
  • Monoisotopic Mass: 269.12387792g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 41.9Ų

4-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1620410-1mg
1,1,1-Trifluoro-4-(1,4-dioxa-8-azaspiro[4.5]Decan-8-yl)butan-2-ol
692737-14-7 98%
1mg
¥499.00 2024-05-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1620410-2mg
1,1,1-Trifluoro-4-(1,4-dioxa-8-azaspiro[4.5]Decan-8-yl)butan-2-ol
692737-14-7 98%
2mg
¥495.00 2024-05-03

Additional information on 4-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol

Comprehensive Analysis of 4-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol (CAS No. 692737-14-7)

The compound 4-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol (CAS No. 692737-14-7) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the 1,4-dioxa-8-azaspiro[4.5]decane moiety and the trifluorobutan-2-ol group, make it a valuable intermediate for the synthesis of pharmaceuticals, agrochemicals, and advanced materials. This article delves into the properties, applications, and recent advancements related to this compound, while also addressing common queries and trends in the scientific community.

One of the most intriguing aspects of 4-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol is its potential role in drug discovery. The spirocyclic structure is known for its conformational rigidity, which can enhance binding affinity to biological targets. Researchers are particularly interested in its application as a building block for central nervous system (CNS) therapeutics, given the prevalence of similar frameworks in FDA-approved drugs. Recent studies have explored its utility in modulating G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology.

From a synthetic chemistry perspective, the incorporation of the trifluoromethyl group in 4-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol offers distinct advantages. Fluorinated compounds are increasingly sought after due to their enhanced metabolic stability and bioavailability. This aligns with the growing demand for fluorine-containing pharmaceuticals, a trend reflected in the surge of related patents and publications. The compound’s CAS No. 692737-14-7 is frequently cited in academic and industrial research, underscoring its relevance.

Beyond pharmaceuticals, 4-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol has potential applications in material science. Its spirocyclic ether component could be leveraged in the design of high-performance polymers or liquid crystals, areas that are currently experiencing rapid growth. The compound’s ability to impart thermal and chemical stability makes it a candidate for advanced functional materials, a niche that has seen increased investment in recent years.

Environmental and safety considerations are also critical when discussing 4-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol. While it is not classified as hazardous, proper handling and storage are essential to ensure its integrity. The scientific community is increasingly focused on green chemistry principles, and this compound’s synthesis routes are being optimized to minimize waste and energy consumption. This aligns with broader industry trends toward sustainable chemical production.

In summary, 4-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol (CAS No. 692737-14-7) is a versatile and promising compound with applications spanning multiple disciplines. Its structural uniqueness, combined with the growing interest in fluorinated and spirocyclic compounds, positions it as a key player in future scientific and industrial advancements. As research continues, this compound is likely to remain at the forefront of innovation in chemistry and beyond.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.